2-((4-(Cyclobutanecarboxamido)but-2-yn-1-yl)oxy)benzamide
Description
2-((4-(Cyclobutanecarboxamido)but-2-yn-1-yl)oxy)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a synthetic compound that can be synthesized using different methods.
Scientific Research Applications
Antioxidant Activity
Benzamides, including 2-((4-(Cyclobutanecarboxamido)but-2-yn-1-yl)oxy)benzamide, have been investigated for their antioxidant potential. Researchers have assessed their ability to scavenge free radicals and chelate metal ions. Some synthesized benzamide compounds exhibit more effective antioxidant activity than standard compounds . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases.
Antibacterial Properties
In vitro studies have explored the antibacterial activity of 2-((4-(Cyclobutanecarboxamido)but-2-yn-1-yl)oxy)benzamide against both gram-positive and gram-negative bacteria. By comparing it with control drugs, researchers have identified its efficacy in inhibiting bacterial growth. Understanding its antibacterial properties can contribute to the development of novel antimicrobial agents .
Drug Discovery and Medicinal Applications
Benzamides have a rich history in drug discovery. They have been investigated for various therapeutic purposes, including:
Industrial Applications
Beyond medicine, benzamides find use in industrial sectors:
Structural Components
Amides, including benzamides, are fundamental structural units in various biological molecules. They appear in natural products, proteins, synthetic intermediates, and commercial drugs. Understanding their structural properties aids in drug design and synthesis .
Cascade Benz Annulation
Theoretical investigations have explored the mechanism of cascade benz annulation involving related benzamide derivatives. For instance, N-(3-(2-(4-Methoxybenzoyl)phenyl)prop-2-yn-1-yl)benzamide catalyzed by Ag(I) undergoes a series of reactions, including ring opening hydroxylation and dual ketonization. Such studies contribute to our understanding of chemical reactions and potential applications .
properties
IUPAC Name |
2-[4-(cyclobutanecarbonylamino)but-2-ynoxy]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c17-15(19)13-8-1-2-9-14(13)21-11-4-3-10-18-16(20)12-6-5-7-12/h1-2,8-9,12H,5-7,10-11H2,(H2,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDCNREUJDWJVQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NCC#CCOC2=CC=CC=C2C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-(Cyclobutanecarboxamido)but-2-yn-1-yl)oxy)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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